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Compound of Interest

Compound Name: Allyl phenyl arsinic acid

Cat. No.: B15481911

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl phenyl arsinic acid, with the chemical formula CoH11AsOz2, is an organoarsenic
compound featuring a pentavalent arsenic atom bonded to a phenyl group, an allyl group, and
two hydroxyl groups.[1] While specific, documented applications of allyl phenyl arsinic acid in
organic synthesis are not extensively reported in current literature, its unique structure,
combining the reactivity of an allyl moiety and a phenylarsonic acid derivative, presents
intriguing possibilities for its use as a versatile reagent or building block.[1] The presence of the
allyl group suggests potential for participation in various carbon-carbon bond-forming reactions,
such as cross-coupling and polymerization, while the arsinic acid functionality may influence
catalytic activity or serve as a handle for further transformations.

These notes provide an overview of the compound's properties, plausible synthetic routes, and
potential applications based on the known reactivity of its functional groups. The experimental
protocols provided are based on established procedures for analogous compounds and are
intended to serve as a starting point for further investigation.

Physicochemical Properties

A summary of the key physicochemical properties of allyl phenyl arsinic acid is presented
below.
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Property Value

Molecular Formula CoH11AsO2

Molecular Weight 226.10 g/mol [1]

IUPAC Name Phenyl(prop-2-en-1-yl)arsinic acid[1]
CAS Number 21905-27-1[1]

SMILES C=CC--INVALID-LINK--(c1lcccecl)O[1]

Synthesis of Allyl Phenyl Arsinic Acid

While a specific, detailed experimental protocol for the synthesis of allyl phenyl arsinic acid is
not readily available in the literature, a plausible synthetic route can be proposed based on
standard organoarsenic chemistry. The most direct approach involves the allylation of
phenylarsonic acid.

Diagram of Proposed Synthetic Pathway

Phenylarsonic Acid

Allyl Bromide - Allyl Phenyl Arsinic Acid
Reaction

-
-
-
-
-
-
-
-

-

Click to download full resolution via product page

Caption: Proposed synthesis of allyl phenyl arsinic acid.

Experimental Protocol: Synthesis of Allyl Phenyl Arsinic
Acid (Proposed)

This protocol is adapted from the synthesis of related arsonic acids.
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Materials:

Phenylarsonic acid

e Allyl bromide

e Sodium hydroxide (NaOH)

e Hydrochloric acid (HCI, concentrated)

o Diethyl ether

e Anhydrous magnesium sulfate (MgSOa)

o Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic
stirrer, separatory funnel, etc.)

Procedure:

 In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve
phenylarsonic acid (1 equivalent) in an agueous solution of sodium hydroxide (2
equivalents).

 To the stirred solution, add allyl bromide (1.1 equivalents) dropwise at room temperature.

 After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

e Cool the reaction mixture to room temperature and transfer it to a separatory funnel.
e Wash the aqueous layer with diethyl ether to remove any unreacted allyl bromide.

o Carefully acidify the aqueous layer with concentrated hydrochloric acid until a precipitate
forms. The pH should be acidic to Congo red paper.

o Collect the precipitate by vacuum filtration and wash with cold water.
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e The crude product can be recrystallized from hot water or an appropriate solvent system to
yield pure allyl phenyl arsinic acid.

e Dry the purified product under vacuum over a suitable desiccant.
Characterization:

The final product should be characterized by standard analytical techniques, such as 'H NMR,
13C NMR, and mass spectrometry, to confirm its structure and purity.

Potential Applications in Organic Synthesis

The bifunctional nature of allyl phenyl arsinic acid opens up several potential avenues for its
application in organic synthesis.

Cross-Coupling Reactions

The allyl group is a versatile handle for various cross-coupling reactions. While no direct
applications of allyl phenyl arsinic acid in this context are reported, it could potentially serve
as a precursor to allyl-functionalized aromatic compounds.[1]

Diagram of Potential Cross-Coupling Application
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Caption: Potential use in palladium-catalyzed cross-coupling.

Polymerization
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Allyl-containing monomers can undergo polymerization, although often with lower reactivity
compared to vinyl monomers. Allyl phenyl arsinic acid could potentially be used as a
monomer or co-monomer to introduce the phenylarsonic acid moiety into a polymer backbone.
This could impart unique properties to the resulting polymer, such as altered solubility, thermal
stability, or potential for further functionalization at the arsenic center.

Precursor to Other Organoarsenic Compounds

The reactivity of the allyl double bond allows for a range of chemical transformations, such as
dihydroxylation, epoxidation, or hydroboration-oxidation. These reactions would yield new
functionalized phenyl arsinic acid derivatives with potential applications in medicinal chemistry
or materials science.

Representative Experimental Protocol: Reaction
with Thiols

The reaction of arsonic acids with thiols is a known process. The following protocol, based on
the reaction of allyl arsonic acid with thiophenol, illustrates the reactivity at the arsenic center
and can be adapted for allyl phenyl arsinic acid to explore its chemical behavior.[2]

Experimental Protocol: Reaction of Allyl Phenyl Arsinic
Acid with Thiophenol (Representative)

Materials:

o Allyl phenyl arsinic acid

e Thiophenol

e Anhydrous toluene

o Standard inert atmosphere glassware and equipment (Schlenk line, septa, etc.)
Procedure:

e In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve allyl phenyl
arsinic acid (1 equivalent) in anhydrous toluene.
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« To this solution, add thiophenol (2.2 equivalents) via syringe.

 Stir the reaction mixture at room temperature for 24 hours.

e Monitor the reaction progress by TLC or *H NMR spectroscopy.

e Upon completion, the solvent can be removed under reduced pressure.

e The resulting product mixture, which may contain the corresponding dithioarsonite and
diphenyl disulfide, can be purified by column chromatography on silica gel.[2]

Conclusion

Allyl phenyl arsinic acid remains a compound with underexplored potential in organic
synthesis. Its synthesis is achievable through established organoarsenic chemistry, and its
structure suggests a range of possible applications, from a building block in cross-coupling
reactions to a monomer in polymerization. The provided protocols offer a foundation for
researchers to begin investigating the reactivity and utility of this intriguing molecule. Further
research is warranted to fully elucidate its role and potential applications in modern organic
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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